Cas no 62417-22-5 (Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester)

62417-22-5 structure
Product name:Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
- methyl 4-(hexadecylamino)-4-oxobutanoate
- DTXSID80391448
- SCHEMBL13129293
- methyl N-hexadecylsuccinamate
- AKOS003418522
- 62417-22-5
-
- Inchi: InChI=1S/C21H41NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-20(23)17-18-21(24)25-2/h3-19H2,1-2H3,(H,22,23)
- InChI Key: VSXUFVPXYUETHX-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCNC(=O)CCC(=O)OC
Computed Properties
- Exact Mass: 355.30883
- Monoisotopic Mass: 355.30864417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester Related Literature
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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